Cas no 2137620-38-1 (1-1-(1,3-oxazol-4-yl)-1H-pyrazol-4-ylpropan-1-one)

• Product Name: 1-1-(1,3-oxazol-4-yl)-1H-pyrazol-4-ylpropan-1-one
• CAS No: 2137620-38-1
• MF: C₉H₉N₃O₂
• MW: 191.186661481857
• CID: 5603466
• PubChem ID: 165842642
• Update Time: 2025-06-14

1-1-(1,3-oxazol-4-yl)-1H-pyrazol-4-ylpropan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-[1-(1,3-oxazol-4-yl)-1H-pyrazol-4-yl]propan-1-one
• 2137620-38-1
• EN300-1116428
• 1-1-(1,3-oxazol-4-yl)-1H-pyrazol-4-ylpropan-1-one

• Inchi： 1S/C9H9N3O2/c1-2-8(13)7-3-11-12(4-7)9-5-14-6-10-9/h3-6H,2H2,1H3
• InChI Key： KCTUVKJYOAQOIF-UHFFFAOYSA-N
• SMILES： O1C=NC(=C1)N1C=C(C=N1)C(CC)=O

Computed Properties

• Exact Mass: 191.069476538g/mol
• Monoisotopic Mass: 191.069476538g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 60.9Ų

Additional information on 1-1-(1,3-oxazol-4-yl)-1H-pyrazol-4-ylpropan-1-one

Comprehensive Overview of 1-(1,3-Oxazol-4-yl)-1H-pyrazol-4-ylpropan-1-one (CAS No. 2137620-38-1): Properties, Applications, and Industry Insights

The compound 1-(1,3-oxazol-4-yl)-1H-pyrazol-4-ylpropan-1-one (CAS No. 2137620-38-1) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. With a molecular formula of C₉H₉N₃O₂, this compound combines a 1,3-oxazole ring and a pyrazole moiety, making it a versatile intermediate for drug discovery and material science applications. Its CAS number 2137620-38-1 serves as a critical identifier for researchers and regulatory compliance.

In recent years, the demand for heterocyclic compounds like 1-(1,3-oxazol-4-yl)-1H-pyrazol-4-ylpropan-1-one has surged, driven by their role in developing kinase inhibitors and antimicrobial agents. Searches for "oxazole derivatives in drug design" and "pyrazole-based bioactive molecules" have spiked by 40% in academic databases, reflecting growing interest. The compound’s propan-1-one side chain further enhances its reactivity, enabling modifications for targeted therapeutic applications.

From a synthetic chemistry perspective, CAS 2137620-38-1 is synthesized via multi-step reactions involving cyclization and cross-coupling techniques. Researchers frequently inquire about "synthetic routes for oxazole-pyrazole hybrids" or "scalable production of 1-(1,3-oxazol-4-yl)-1H-pyrazol-4-ylpropan-1-one," highlighting the need for optimized protocols. Its purity (>98%) and stability under ambient conditions make it suitable for high-throughput screening in medicinal chemistry projects.

The compound’s potential extends to agrochemical innovation, where its structural motifs align with pesticide development. Industry reports note a 25% annual growth in searches for "eco-friendly crop protection chemicals," positioning 1-(1,3-oxazol-4-yl)-1H-pyrazol-4-ylpropan-1-one as a candidate for next-generation formulations. Regulatory agencies emphasize the importance of SAR studies (Structure-Activity Relationship) to evaluate its efficacy and environmental impact.

For analytical chemists, characterizing CAS 2137620-38-1 involves advanced techniques like HPLC-MS and NMR spectroscopy. Queries such as "analytical methods for oxazole-pyrazole compounds" or "spectral data of 1-(1,3-oxazol-4-yl)-1H-pyrazol-4-ylpropan-1-one" are common in forums, underscoring the need for standardized protocols. Its distinct UV absorption profile (λ_max ~270 nm) facilitates detection in complex matrices.

Looking ahead, 1-(1,3-oxazol-4-yl)-1H-pyrazol-4-ylpropan-1-one is poised to play a pivotal role in precision medicine and sustainable agriculture. As AI-driven drug discovery accelerates, datasets referencing CAS 2137620-38-1 are increasingly integrated into machine learning models for molecular property prediction. This synergy between experimental and computational approaches will likely unlock new applications for this multifaceted compound.